Cas no 93209-97-3 (4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine
• CAS No: 93209-97-3
• MF: C₉H₆Cl₂N₂S
• MW: 245.128338336945
• MDL: MFCD01114990
• CID: 812542
• PubChem ID: 704237
• Update Time: 2025-06-30

4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)thiazol-2-amine
• 2-Thiazolamine,4-(2,4-dichlorophenyl)-
• 4-(2,4-DICHLOROPHENYL)-1,3-THIAZOL-2-AMINE
• 4-(2,4-DICHLORO-PHENYL)-THIAZOL-2-YLAMINE
• 2-amino-4-(2,4-dichlorophenyl)thiazole
• 2-thiazolamine,4-(2,4-dichlorophenyl)
• 4-(2,4-dichlorophenyl)-1,3-thiazol-2-ylamine
• 4-(2,4-dichlorophenyl)-1,3-thiazole-2-ylamine
• 4-(2,4-dichloro-phenyl)-2-thiazolamine
• dichlorophenylthiazolamine
• thiazol-2-amine,16
• Oprea1_328306
• HMS1726G04
• 5K-651S
• 4-(2,4-dichlorophenyl)thiazol-2-ylamine
• SCHEMBL129994
• 93209-97-3
• FT-0678497
• BB 0218665
• J-513260
• AKOS000116027
• DTXSID40351588
• AM85273
• A844476
• EN300-02789
• APJACVDBTHESJL-UHFFFAOYSA-N
• 4-(2 pound not4-Dichlorophenyl)thiazol-2-amine
• MFCD01114990
• 4-(2,4-Dichlorophenyl)-1,3-thiazol-2-amine, AldrichCPR
• AB00093650-01
• SR-01000412623
• Cambridge id 5690421
• 2-thiazolamine, 4-(2,4-dichlorophenyl)-
• F0486-2735
• BDBM31184
• thiazol-2-amine, 16
• AK-968/37166377
• SR-01000412623-1
• BBL014153
• STK299379
• ALBB-001542
• 4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine

• MDL： MFCD01114990
• Inchi： 1S/C9H6Cl2N2S/c10-5-1-2-6(7(11)3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： APJACVDBTHESJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(N)=N1)Cl

Computed Properties

• Exact Mass: 243.96300
• Monoisotopic Mass: 243.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: 156-158°C
• Boiling Point: 396.0±27.0 °C at 760 mmHg
• Flash Point: 193.3±23.7 °C
• Refractive Index: 1.673
• PSA: 67.15000
• LogP: 4.28030
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2,4-Dichlorophenyl)-1,3-Thiazol-2-Amine (CAS No. 93209-97-3)

4-(2,4-Dichlorophenyl)-1,3-thiazol-2-amine, with the CAS number 93209-97-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a thiazole core substituted with a 2,4-dichlorophenyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines aromatic and heterocyclic motifs, enabling diverse applications in drug discovery and material science.

The compound's thiazole ring is a critical pharmacophore, often associated with bioactive molecules. Researchers have explored its potential in designing antimicrobial agents, anti-inflammatory compounds, and kinase inhibitors, aligning with current trends in targeting resistant pathogens and chronic diseases. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to cellular signaling—a hot topic in precision medicine and cancer therapeutics.

From an industrial perspective, 93209-97-3 serves as a building block for crop protection chemicals, reflecting the growing demand for sustainable agriculture solutions. Its dichlorophenyl moiety contributes to lipophilicity, enhancing bioavailability—a key consideration in formulation optimization. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, addressing the pharmaceutical industry's emphasis on quality control standards.

Environmental and green chemistry applications have also emerged, with investigations into its biodegradability and eco-friendly synthesis routes. This aligns with global searches for "sustainable chemical production" and "green alternatives." Computational chemistry studies utilizing molecular docking and QSAR modeling further demonstrate its relevance in AI-driven drug design—a frequently searched topic in scientific communities.

Handling 4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine requires adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation, consistent with general chemical safety guidelines. Storage in amber glass containers under inert atmosphere ensures stability, a practice frequently queried in chemical storage forums.

The compound's spectroscopic characterization (IR, NMR, UV-Vis) provides valuable data for structural verification, a subject of numerous "compound identification" searches. Patent literature reveals its incorporation in photovoltaic materials and organic electronics, tapping into the renewable energy sector's interest in advanced functional materials.

In summary, CAS 93209-97-3 represents a versatile chemical entity bridging multiple disciplines. Its ongoing exploration in medicinal chemistry and material science responds to contemporary research priorities, while its synthetic adaptability meets industrial needs for cost-effective intermediates. As scientific databases show increasing queries about "thiazole derivatives applications" and "chlorophenyl compound synthesis", this compound continues to inspire innovation across chemical sectors.